Cas no 381231-18-1 (D-Tryptophanamide,2-methylalanyl-N-[(1R)-1-(formylamino)-2-(1H-indol-3-yl)ethyl]-)

• Product Name: D-Tryptophanamide,2-methylalanyl-N-[(1R)-1-(formylamino)-2-(1H-indol-3-yl)ethyl]-
• CAS No: 381231-18-1
• MF: C₂₆H₃₀N₆O₃
• MW: 474.554805278778
• MDL: MFCD09260160
• CID: 831445
• PubChem ID: 9804938
• Update Time: 2026-04-29

D-Tryptophanamide,2-methylalanyl-N-[(1R)-1-(formylamino)-2-(1H-indol-3-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• D-Tryptophanamide, 2-methylalanyl-N-[(1R)-1-(formylamino)-2-(1H-indol-3-yl)ethyl]-
• 2-amino-N-[(2R)-1-[[(1R)-1-formamido-2-(1H-indol-3-yl)ethyl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]-2-methylpropanamide
• ARD 07
• 2-Methylalanyl-N-[(1R)-1-(formylamino)-2-(1H-indol-3-yl)ethyl]-D-tryptophanamide
• D 87575
• EP 1572
• JMV 1843
• D-Tryptophanamide,2-methylalanyl-N-[(1R)-1-(formylamino)-2-(1H-indol-3-yl)ethyl]-

• MDL： MFCD09260160
• Inchi： InChI=1S/C26H30N6O3/c1-26(2,27)25(35)31-22(11-16-13-28-20-9-5-3-7-18(16)20)24(34)32-23(30-15-33)12-17-14-29-21-10-6-4-8-19(17)21/h3-10,13-15,22-23,28-29H,11-12,27H2,1-2H3,(H,30,33)(H,31,35)(H,32,34)/t22-,23-/m1/s1
• InChI Key： UJVDJAPJQWZRFR-DHIUTWEWSA-N
• SMILES： CC(C(N[C@@H](C(N[C@@H](NC=O)CC1=CNC2=CC=CC=C12)=O)CC3=CNC4=CC=CC=C34)=O)(N)C

Computed Properties

• Exact Mass: 474.2382
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 12

Experimental Properties

• Density: 1.309±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.019 g/l) (25 º C),
• PSA: 144.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on D-Tryptophanamide,2-methylalanyl-N-[(1R)-1-(formylamino)-2-(1H-indol-3-yl)ethyl]-

D-Tryptophanamide, 2-Methylalanyl-N-[(1R)-1-(Formylamino)-2-(1H-Indol-3-yl)ethyl]: A Comprehensive Overview

D-Tryptophanamide, 2-methylalanyl-N-[(1R)-1-(formylamino)-2-(1H-indol-3-yl)ethyl] (CAS No. 381231-18-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate structure and unique biological properties, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

D-Tryptophanamide, 2-methylalanyl-N-[(1R)-1-(formylamino)-2-(1H-indol-3-yl)ethyl] is a peptide derivative composed of D-tryptophan and 2-methylalanine residues. The compound features a central tryptophan moiety with an indole ring, which is crucial for its biological activity. The presence of the formylamino group and the chiral center at the (1R) position further contribute to its unique properties. The molecular formula of this compound is C₂₀H₂₆N₄O₄, and it has a molecular weight of approximately 386.44 g/mol.

The compound exhibits high solubility in polar solvents such as water and dimethyl sulfoxide (DMSO), making it suitable for various biochemical assays and pharmaceutical formulations. Its stability under different conditions, including pH and temperature, has been extensively studied to ensure its reliability in experimental settings.

Synthesis Methods

The synthesis of D-Tryptophanamide, 2-methylalanyl-N-[(1R)-1-(formylamino)-2-(1H-indol-3-yl)ethyl] involves several steps, each requiring precise control over reaction conditions to achieve high yields and purity. One common approach involves the coupling of D-tryptophan with 2-methylalanine using standard peptide coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC). The formylation step is typically achieved using formic acid or formaldehyde under controlled conditions to introduce the formylamino group.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For example, the use of green solvents and catalysts has been explored to reduce the environmental impact of the synthesis process. Additionally, solid-phase peptide synthesis (SPPS) techniques have been employed to streamline the production of this complex molecule on a larger scale.

Biological Activities

D-Tryptophanamide, 2-methylalanyl-N-[(1R)-1-(formylamino)-2-(1H-indol-3-yl)ethyl] has demonstrated a range of biological activities that make it an attractive candidate for drug development. One of its most notable properties is its ability to modulate neurotransmitter systems in the central nervous system (CNS). Studies have shown that this compound can interact with serotonin receptors, potentially offering therapeutic benefits for neurological disorders such as depression and anxiety.

In addition to its CNS effects, this compound has also been investigated for its anti-inflammatory properties. Research has indicated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting potential applications in treating inflammatory diseases like rheumatoid arthritis.

Clinical Applications and Research

The potential clinical applications of D-Tryptophanamide, 2-methylalanyl-N-[(1R)-1-(formylamino)-2-(1H-indol-3-yl)ethyl] are currently being explored through various preclinical and clinical studies. Early-stage clinical trials have shown promising results in terms of safety and efficacy. For instance, a phase I trial evaluating the compound's safety profile in healthy volunteers reported no significant adverse effects at therapeutic doses.

Ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential side effects. Advanced drug delivery systems, such as nanoparticles and liposomes, are being investigated to improve the delivery efficiency and target specificity of this therapeutic agent.

Conclusion

D-Tryptophanamide, 2-methylalanyl-N-[(1R)-1-(formylamino)-2-(1H-indol-3-yl)ethyl] (CAS No. 381231-18-1) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for addressing unmet medical needs in various disease areas.